3-{[(4-fluorophenyl)sulfonyl]amino}-4-methoxybenzamide

• IUPAC Name: 3-[(4-fluorophenyl)sulfonylamino]-4-methoxybenzamide
• InChI: InChI=1S/C14H13FN2O4S/c1-21-13-7-2-9(14(16)18)8-12(13)17-22(19,20)11-5-3-10(15)4-6-11/h2-8,17H,1H3,(H2,16,18)
• InChI Key: CISYSZFEWXKJCX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)N)NS(=O)(=O)C2=CC=C(C=C2)F
• Molecular Formula: C14H13FN2O4S
• DSSTOX Substance ID: DTXSID20417075
• Molecular Weight: 324.33 g/mol
• CAS No.: 5736-80-1

Description

3-{[(4-fluorophenyl)sulfonyl]amino}-4-methoxybenzamide, also known as FSBA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound belongs to the class of sulfonamide derivatives, which have been widely used in the pharmaceutical industry for their therapeutic potential. FSBA has been studied extensively for its potential applications in various fields, including biochemistry, pharmacology, and medicinal chemistry.

Mechanism of Action

The mechanism of action of 3-{[(4-fluorophenyl)sulfonyl]amino}-4-methoxybenzamide involves the formation of covalent bonds between the compound and the amino groups of proteins and peptides. This results in the modification of the structure and function of the proteins, which can be studied using various techniques such as mass spectrometry and X-ray crystallography. This compound has been shown to selectively label specific amino acid residues in proteins, making it a valuable tool for studying protein-protein interactions and other biochemical processes.
Biochemical and Physiological Effects
This compound has been shown to have minimal effects on the biochemical and physiological properties of proteins and peptides. The labeling of proteins with this compound does not significantly alter their activity or stability, making it a valuable tool for studying the function of proteins in their natural state.

Advantages and Limitations for Lab Experiments

One of the primary advantages of 3-{[(4-fluorophenyl)sulfonyl]amino}-4-methoxybenzamide is its ability to selectively label specific amino acid residues in proteins. This allows researchers to study the interactions between proteins and other molecules with high precision. Additionally, this compound has minimal effects on the biochemical and physiological properties of proteins, making it a valuable tool for studying protein function in their natural state.
However, there are also limitations to the use of this compound in lab experiments. The labeling of proteins with this compound can be challenging, and the labeling efficiency may vary depending on the protein and labeling conditions. Additionally, this compound may not be suitable for studying proteins that are highly sensitive to modification or have low abundance in biological samples.

Future Directions

There are several future directions for the use of 3-{[(4-fluorophenyl)sulfonyl]amino}-4-methoxybenzamide in scientific research. One potential application is in the study of protein-protein interactions and signaling pathways. This compound can be used to selectively label specific amino acid residues in proteins involved in these processes, allowing researchers to study the mechanisms of protein-protein interactions and signaling pathways.
Another future direction is the development of new labeling techniques using this compound. Researchers are exploring new ways to modify the structure of this compound to improve its labeling efficiency and selectivity. Additionally, there is potential for the use of this compound in the development of new therapeutic agents for the treatment of diseases such as cancer and Alzheimer's disease.
Conclusion
In conclusion, this compound is a valuable tool for scientific research due to its unique properties. This compound has been extensively studied for its potential applications in various fields, including biochemistry, pharmacology, and medicinal chemistry. The selective labeling of proteins with this compound allows researchers to study protein-protein interactions and other biochemical processes with high precision. While there are limitations to the use of this compound in lab experiments, there are also several future directions for its use in scientific research.

Scientific Research Applications

3-{[(4-fluorophenyl)sulfonyl]amino}-4-methoxybenzamide has been extensively studied for its potential applications in scientific research. One of the primary uses of this compound is as a labeling agent for proteins and peptides. This compound can react with the amino groups of proteins and peptides, resulting in the formation of stable covalent bonds. This labeling technique has been used to study the interactions between proteins and other molecules, as well as the structure and function of proteins.